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Compound of Interest

Compound Name: 3-iodo-1-phenyl-1H-pyrazole

Cat. No.: B168794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation

of carbon-carbon bonds, specifically between a terminal alkyne and an aryl or vinyl halide. This

reaction has found extensive application in the synthesis of complex molecules, including

pharmaceuticals, natural products, and organic materials. The pyrazole moiety is a prominent

scaffold in many biologically active compounds, and the introduction of an alkynyl group via the

Sonogashira coupling can lead to the generation of novel derivatives with potential therapeutic

applications. This document provides detailed application notes and protocols for the

Sonogashira coupling of 3-iodo-1-phenyl-1H-pyrazole with various terminal alkynes.

Reaction Principle
The Sonogashira coupling reaction typically employs a palladium catalyst and a copper(I) co-

catalyst in the presence of a base. The reaction proceeds through a catalytic cycle involving the

oxidative addition of the aryl iodide to the palladium(0) complex, followed by transmetalation

with a copper acetylide (formed from the terminal alkyne and the copper(I) salt), and

subsequent reductive elimination to yield the coupled product and regenerate the palladium(0)

catalyst.
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To cite this document: BenchChem. [Application Notes and Protocols: Sonogashira Coupling
with 3-iodo-1-phenyl-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168794#sonogashira-coupling-with-3-iodo-1-phenyl-
1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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